molecular formula C16H13N5O3S B2421413 2-(((5,7-Dimethylimidazo[1,2-a]pyrimidin-2-yl)methyl)thio)-5-nitrobenzo[d]oxazole CAS No. 683784-46-5

2-(((5,7-Dimethylimidazo[1,2-a]pyrimidin-2-yl)methyl)thio)-5-nitrobenzo[d]oxazole

Cat. No.: B2421413
CAS No.: 683784-46-5
M. Wt: 355.37
InChI Key: BLKCZONWZTVGKZ-UHFFFAOYSA-N
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Description

2-(((5,7-Dimethylimidazo[1,2-a]pyrimidin-2-yl)methyl)thio)-5-nitrobenzo[d]oxazole is a useful research compound. Its molecular formula is C16H13N5O3S and its molecular weight is 355.37. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activity

Compounds containing structural elements like thiazole, oxazole, and imidazole have demonstrated a broad spectrum of biological activities, including antibacterial and antifungal properties (Rawat & Mehra, 2016). Similarly, the derivatives of thiadiazole and thiadiazolidines exhibit antibacterial and antifungal activity. These findings suggest potential applications in developing new antimicrobial agents.

Inhibitors of Thymidylate Synthase and Antitumor Agents

Some derivatives of the compound class, like the classical 6-5 ring-fused analogues, have been studied as inhibitors of thymidylate synthase and as antitumor agents. These compounds have shown potent inhibition of human thymidylate synthase, indicating their potential in cancer treatment (Gangjee et al., 2004).

Antitubercular and Antiprotozoal Properties

Research into 6-nitro-2,3-dihydroimidazo[2,1-b][1,3]thiazoles and -oxazoles, closely related to the compound , has shown promising antitubercular and antiprotozoal properties. These compounds, due to their nitroimidazothiazole structure, have been effective against tuberculosis and certain neglected tropical diseases (Thompson et al., 2017).

Synthesis and Docking Studies for Antibacterial Application

Further studies have focused on the synthesis of derivatives with 1,2,3-triazole-tagged thieno[2,3-d]pyrimidinone and their antibacterial activity. Such compounds have shown significant activity against both Gram-negative and Gram-positive bacteria, highlighting their potential in addressing bacterial infections (Kumari et al., 2017).

Potential for Antiviral Activity

Some benzimidazole derivatives, which share a similar heterocyclic structure, have been synthesized and tested for antiviral activity against viruses like hepatitis C. This indicates the potential for the development of new antiviral agents using similar structures (Youssif et al., 2016).

Properties

IUPAC Name

2-[(5,7-dimethylimidazo[1,2-a]pyrimidin-2-yl)methylsulfanyl]-5-nitro-1,3-benzoxazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13N5O3S/c1-9-5-10(2)20-7-11(18-15(20)17-9)8-25-16-19-13-6-12(21(22)23)3-4-14(13)24-16/h3-7H,8H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BLKCZONWZTVGKZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC2=NC(=CN12)CSC3=NC4=C(O3)C=CC(=C4)[N+](=O)[O-])C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13N5O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

355.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.